Cas no 2680538-90-1 (Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate
• CAS No: 2680538-90-1
• MF: C₈H₄N₃NaO₂S
• MW: 229.191030502319
• MDL: MFCD34183906
• CID: 5646736
• PubChem ID: 165919740
• Update Time: 2025-05-25

Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680538-90-1
• sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate
• EN300-28234315
• Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate

• MDL： MFCD34183906
• Inchi： 1S/C8H5N3O2S.Na/c12-8(13)7-11-10-6(14-7)5-3-1-2-4-9-5;/h1-4H,(H,12,13);/q;+1/p-1
• InChI Key： UIMAERZZQFTJPQ-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=NN=C1C1C=CC=CN=1.[Na+]

Computed Properties

• Exact Mass: 228.99219183g/mol
• Monoisotopic Mass: 228.99219183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate

Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate: A Comprehensive Overview

The compound Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate (CAS No. 2680538-90-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thiadiazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential uses in various fields such as agriculture, pharmaceuticals, and materials science.

The molecular structure of Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate consists of a thiadiazole ring fused with a pyridine moiety. The thiadiazole ring is a five-membered heterocyclic structure containing one sulfur atom and two nitrogen atoms. This arrangement imparts the compound with unique electronic properties and reactivity. The pyridine ring further enhances the molecule's stability and functionality, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of thiadiazole derivatives in agricultural applications, particularly as fungicides and herbicides. The pyridin-2-yl group in this compound contributes to its ability to inhibit fungal growth by disrupting cellular processes. This makes Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate a promising candidate for developing eco-friendly pesticides that are effective yet less harmful to the environment.

In the pharmaceutical industry, thiadiazole derivatives have been explored for their anti-inflammatory and antioxidant properties. The carboxylate group in this compound plays a crucial role in its ability to interact with biological systems. Research has shown that this compound exhibits potential anti-cancer activity by targeting specific pathways involved in tumor growth and metastasis.

The synthesis of Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate involves a multi-step process that typically includes the formation of the thiadiazole ring followed by functionalization with the pyridine moiety. Recent advancements in synthetic chemistry have enabled more efficient and cost-effective methods for producing this compound on an industrial scale.

From an environmental perspective, the stability and biodegradability of Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate are critical factors determining its suitability for various applications. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it a safer alternative to traditional chemicals in certain contexts.

In conclusion, Sodium 5-(pyridin-2-yl)-1,3,4-thiadiazole-2-carboxylate is a versatile compound with immense potential across multiple industries. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new applications continue to emerge, this compound is poised to play a significant role in advancing modern science and technology.